Cas no 1805389-44-9 (Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate)

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate is a halogenated pyridine derivative with a versatile reactive profile, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of chloro, difluoromethyl, and iodo substituents at the 3-, 4-, and 5-positions, respectively, along with the methyl carboxylate group at the 2-position, enables selective functionalization for further derivatization. The difluoromethyl group enhances metabolic stability, while the iodine atom facilitates cross-coupling reactions, such as Suzuki or Stille couplings. This compound is particularly useful in the development of biologically active molecules, offering precise control over molecular structure and reactivity. Its high purity and well-defined synthetic pathway ensure consistent performance in research and industrial applications.

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate structure

1805389-44-9 structure

Product Name:Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate

CAS No:1805389-44-9

MF:C₈H₅ClF₂INO₂

MW:347.485080480576

CID:4867092

Update Time:2025-05-20

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate
- Inchi： 1S/C8H5ClF2INO2/c1-15-8(14)6-5(9)4(7(10)11)3(12)2-13-6/h2,7H,1H3
- InChI Key： LYVMZVHYLGXIHR-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(=O)OC)C(=C1C(F)F)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
XLogP3: 2.9
Topological Polar Surface Area: 39.2

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053033-1g	Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate	1805389-44-9	97%	1g	$1,460.20	2022-04-01

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate Related Literature

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Additional information on Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1805389-44-9)

Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate (CAS No. 1805389-44-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and difluoromethylated structure, is increasingly sought after for its role in the synthesis of bioactive molecules. Researchers and industry professionals are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate features a pyridine core substituted with chlorine, iodine, and a difluoromethyl group, making it a versatile intermediate for cross-coupling reactions and heterocyclic chemistry. Its CAS No. 1805389-44-9 is frequently queried in chemical databases, reflecting its growing importance in R&D. Recent studies highlight its utility in pesticide development, particularly for targeting resistant pest strains, a hot topic in agrochemical innovation.

From a synthetic chemistry perspective, this compound's iodo and chloro substituents enable diverse functionalization pathways, such as Suzuki-Miyaura couplings and nucleophilic aromatic substitutions. These reactions are pivotal for creating libraries of derivatives with optimized biological activity. The difluoromethyl group, a key structural motif, is known to enhance metabolic stability and bioavailability—a critical consideration in modern medicinal chemistry.

Environmental and regulatory trends have also spurred interest in Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate. Its potential low ecotoxicity profile compared to traditional halogenated compounds makes it a candidate for green chemistry applications. This aligns with frequent searches for eco-friendly chemical alternatives and sustainable synthesis methods in scientific literature and patent filings.

Analytical characterization of CAS No. 1805389-44-9 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for sensitive applications. Storage recommendations often emphasize protection from light and moisture to maintain stability, addressing common queries about compound handling best practices.

The commercial availability of this pyridine derivative has expanded due to demand from contract research organizations (CROs) and custom synthesis providers. Pricing and scalability data are frequently searched alongside its CAS number, reflecting market dynamics in fine chemicals. Recent patent analyses reveal its incorporation in novel herbicide formulations and kinase inhibitors, further driving academic and industrial interest.

Future research directions for Methyl 3-chloro-4-(difluoromethyl)-5-iodopyridine-2-carboxylate may explore its structure-activity relationships in greater depth, particularly regarding fluorine's role in target binding. Such investigations respond to trending searches about fluorine in drug design and halogen bonding effects. Computational chemistry approaches, including molecular docking studies, are increasingly applied to predict its interactions with biological targets.

In summary, CAS No. 1805389-44-9 represents a compelling case study in functionalized pyridine chemistry, bridging multiple disciplines from catalysis research to materials science. Its ongoing relevance is evidenced by persistent search volumes for related terms like halopyridine synthesis and difluoromethylated intermediates, positioning it as a compound of enduring scientific and commercial value.